Cas no 1363422-85-8 ((23E)-3beta-hydroxy-25-methoxycucurbita-6,23-dien-19,5beta-olide)

• Product Name: (23E)-3beta-hydroxy-25-methoxycucurbita-6,23-dien-19,5beta-olide
• CAS No: 1363422-85-8
• MF: C₃₁H₄₈O₄
• MW: 484.710430145264
• CID: 2058006
• PubChem ID: 168013537
• Update Time: 2025-04-21

(23E)-3beta-hydroxy-25-methoxycucurbita-6,23-dien-19,5beta-olide Chemical and Physical Properties

Names and Identifiers

• (23E)-3beta-hydroxy-25-methoxycucurbita-6,23-dien-19,5beta-olide
• (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-dodecahydro-3-hydroxy-17-[(1R,3E)-5-methoxy-1,5-dimethylhex-3-en-1-yl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-18-one
• 25-O-methylkaravilagenin D
• 1363422-85-8
• AKOS040763363

• Inchi： 1S/C31H48O4/c1-20(10-9-15-26(2,3)34-8)21-13-16-29(7)22-14-17-31-23(11-12-24(32)27(31,4)5)30(22,25(33)35-31)19-18-28(21,29)6/h9,14-15,17,20-24,32H,10-13,16,18-19H2,1-8H3/b15-9+/t20-,21-,22+,23+,24+,28-,29+,30+,31-/m1/s1
• InChI Key： CDMNUIHDPJBCDT-XGCHVDKFSA-N
• SMILES： O1C([C@@]23CC[C@]4(C)[C@@H]([C@H](C)C/C=C/C(C)(C)OC)CC[C@@]4(C)[C@@H]2C=C[C@]21C(C)(C)[C@H](CC[C@@H]32)O)=O

Computed Properties

• Exact Mass: 484.35526001g/mol
• Monoisotopic Mass: 484.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins